Cas no 2411183-54-3 (2-Chloro-N-[(3S,4S)-4-(1-ethylpyrazol-4-yl)oxyoxolan-3-yl]propanamide)
2-Chloro-N-[(3S,4S)-4-(1-ethylpyrazol-4-yl)oxyoxolan-3-yl]propanamide Chemical and Physical Properties
Names and Identifiers
-
- Z3995632572
- 2-Chloro-N-[(3S,4S)-4-(1-ethylpyrazol-4-yl)oxyoxolan-3-yl]propanamide
- rac-2-chloro-N-[(3R,4R)-4-[(1-ethyl-1H-pyrazol-4-yl)oxy]oxolan-3-yl]propanamide
-
- Inchi: 1S/C12H18ClN3O3/c1-3-16-5-9(4-14-16)19-11-7-18-6-10(11)15-12(17)8(2)13/h4-5,8,10-11H,3,6-7H2,1-2H3,(H,15,17)/t8?,10-,11+/m0/s1
- InChI Key: YHMMEBBFXGKGIA-JCBFREDQSA-N
- SMILES: ClC(C)C(N[C@H]1COC[C@H]1OC1C=NN(CC)C=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 319
- XLogP3: 0.6
- Topological Polar Surface Area: 65.4
2-Chloro-N-[(3S,4S)-4-(1-ethylpyrazol-4-yl)oxyoxolan-3-yl]propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7559948-0.05g |
rac-2-chloro-N-[(3R,4R)-4-[(1-ethyl-1H-pyrazol-4-yl)oxy]oxolan-3-yl]propanamide |
2411183-54-3 | 95.0% | 0.05g |
$212.0 | 2025-03-22 |
2-Chloro-N-[(3S,4S)-4-(1-ethylpyrazol-4-yl)oxyoxolan-3-yl]propanamide Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
Additional information on 2-Chloro-N-[(3S,4S)-4-(1-ethylpyrazol-4-yl)oxyoxolan-3-yl]propanamide
Comprehensive Overview of 2-Chloro-N-[(3S,4S)-4-(1-ethylpyrazol-4-yl)oxyoxolan-3-yl]propanamide (CAS No. 2411183-54-3)
2-Chloro-N-[(3S,4S)-4-(1-ethylpyrazol-4-yl)oxyoxolan-3-yl]propanamide (CAS No. 2411183-54-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of propanamide derivatives, which are known for their versatility in drug discovery and development. The presence of a chloro group and an ethylpyrazole moiety in its structure makes it a promising candidate for further exploration in targeted therapies.
In recent years, the demand for chiral intermediates like 2-Chloro-N-[(3S,4S)-4-(1-ethylpyrazol-4-yl)oxyoxolan-3-yl]propanamide has surged, driven by the growing focus on precision medicine and enantioselective synthesis. Researchers are particularly interested in its potential role as a building block for novel small-molecule inhibitors, especially in the context of kinase-targeted therapies. The compound's (3S,4S)-stereochemistry further enhances its appeal, as chiral specificity is critical for optimizing bioactivity and reducing off-target effects.
The synthesis of 2-Chloro-N-[(3S,4S)-4-(1-ethylpyrazol-4-yl)oxyoxolan-3-yl]propanamide involves multi-step organic transformations, including stereoselective oxidation and amide coupling reactions. Its CAS No. 2411183-54-3 serves as a unique identifier in chemical databases, facilitating streamlined research and regulatory compliance. Given the rising interest in sustainable chemistry, efforts are underway to optimize its synthesis using green solvents and catalytic methods to minimize environmental impact.
From an application standpoint, this compound has shown promise in preliminary in vitro studies for modulating specific biological pathways. Its ethylpyrazole component is particularly noteworthy, as pyrazole derivatives are frequently employed in crop protection and pharmaceutical formulations. The integration of computational chemistry tools, such as molecular docking, has further accelerated its evaluation as a potential lead compound in drug design pipelines.
In the context of market trends, 2-Chloro-N-[(3S,4S)-4-(1-ethylpyrazol-4-yl)oxyoxolan-3-yl]propanamide aligns with the increasing demand for high-value intermediates in the fine chemicals sector. Companies specializing in custom synthesis and contract research are actively exploring its commercial potential. Additionally, its relevance to bioconjugation techniques and prodrug development has sparked collaborations between academia and industry.
For researchers seeking detailed spectroscopic data or analytical methods, CAS No. 2411183-54-3 is extensively documented in peer-reviewed journals and patent literature. Its NMR and HPLC profiles are well-characterized, ensuring reproducibility in laboratory settings. As the scientific community continues to investigate its properties, 2-Chloro-N-[(3S,4S)-4-(1-ethylpyrazol-4-yl)oxyoxolan-3-yl]propanamide remains a compound of high interest for both fundamental research and applied sciences.
2411183-54-3 (2-Chloro-N-[(3S,4S)-4-(1-ethylpyrazol-4-yl)oxyoxolan-3-yl]propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)